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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

To Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive review of scientific literature and publicly available technical data, it
has been determined that there is no established application of Disperse Red 91 in the field of
fluorescence microscopy. While Disperse Red 91 is classified as a fluorescent dye, its use
appears to be confined to the textile, plastics, and cosmetics industries.[1][2][3][4][5][6]

The critical information required to develop protocols for fluorescence microscopy is not
available in published literature or technical data sheets. This includes:

o Spectral Properties: The specific excitation and emission wavelengths of Disperse Red 91
are not documented. This information is fundamental for configuring a fluorescence
microscope to visualize the dye.

e Quantum Yield and Photostability: Data on the brightness and stability of the dye's
fluorescence under microscopic illumination is absent.

e Cellular Staining Protocols: There are no established methods for using Disperse Red 91 to
stain cells or tissues.

General Information on Disperse Red 91.:

Disperse Red 91 is a red dye belonging to the anthraquinone class.[1][7][8] Its chemical and
physical properties are geared towards industrial dyeing applications.
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Property Value

C.l. Name Disperse Red 91, C.I. 60753
CAS Number 12236-10-1, 34231-26-0
Molecular Formula C20H21NOs

Molecular Weight 355.38 g/mol

Chemical Class Anthraquinone

) o Dyeing of polyester and other synthetic fabrics,
Primary Applications ) ) )
plastics, and use in cosmetics.[1][2][5][6]

Conclusion:

Due to the lack of fundamental data on its fluorescent properties and any documented use in
biological imaging, it is not possible to provide application notes or experimental protocols for
the use of Disperse Red 91 in fluorescence microscopy. Researchers seeking a red
fluorescent stain for microscopy are advised to consider well-characterized and commonly
used dyes with established protocols and known spectral properties.

Alternative Well-Characterized Red Fluorescent Dyes:

For researchers interested in red fluorescence microscopy, numerous alternative dyes with
extensive documentation and established protocols are available. Some examples include:

o Texas Red: A bright red-fluorescent dye commonly used for antibody and protein
conjugation.

o Alexa Fluor 594: A photostable and bright red fluorophore suitable for a wide range of
applications.

o MitoTracker Red CMXRos: A dye that specifically stains mitochondria in live cells.

e Propidium lodide: A nuclear stain that is commonly used to identify dead cells in a
population.
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It is recommended to consult resources from established suppliers of fluorescent probes for
detailed information and protocols for these and other dyes suitable for fluorescence
microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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